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Compound of Interest
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Compound Name:
hydroxybenzoate

Cat. No.: B1581642

An In-depth Technical Guide to the Safety and Hazards of Methyl 3,5-dibromo-4-
hydroxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Foreword: A Proactive Stance on Laboratory Safety

Methyl 3,5-dibromo-4-hydroxybenzoate is a halogenated aromatic compound with utility as a
chemical intermediate. While it is a valuable building block, its safe handling is paramount. This
guide provides a comprehensive overview of its known and potential hazards, moving beyond
a simple recitation of data to instill a deep, causal understanding of the necessary safety
protocols. As senior application scientists, our experience dictates a conservative approach to
safety, especially when toxicological data is incomplete. Therefore, this document is structured
to empower researchers with the knowledge to not only follow procedures but to understand
the rationale behind them, creating a self-validating system of safety in the laboratory.

Section 1: Chemical and Physical Identity

A foundational aspect of safety is a thorough understanding of the substance's basic
properties.
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Property Value Source

Methyl 3,5-dibromo-4-

Chemical Name PubChem[1]
hydroxybenzoate

CAS Number 41727-47-3 PubChem[1]

Molecular Formula CsHeBr20s PubChem[1]

Molecular Weight 309.94 g/mol PubChem[1]

Appearance White to off-white powder/solid  ChemicalBook[2]

Melting Point 123-125 °C ChemicalBook[2]

Slightly soluble in water.
Solubility Soluble in DMSO and ChemicalBook[2]
Methanol (slightly).

Section 2: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) provides a standardized framework for
communicating hazard information. For Methyl 3,5-dibromo-4-hydroxybenzoate, the GHS
classification indicates specific risks that must be addressed through appropriate handling
procedures and personal protective equipment.

It is important to note that while the majority of aggregated data from sources like the European
Chemicals Agency (ECHA) C&L Inventory points to specific hazards, some individual supplier
Safety Data Sheets (SDS) may state that the classification criteria are not met.[3] In such
instances of conflicting information, a cautious approach that assumes the higher hazard
classification is warranted to ensure maximum safety.

GHS Classification:
» Pictogram:

o w.alt text
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» Signal Word:Warning[1]

e Hazard Statements:

o H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

e Precautionary Statements:[1]

o P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

o P264: Wash skin thoroughly after handling.

o P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P302 + P352: IF ON SKIN: Wash with plenty of water.

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

o P312: Call a POISON CENTER or doctor/physician if you feel unwell.

o P332 + P313: If skin irritation occurs: Get medical advice/attention.

o P337 + P313: If eye irritation persists: Get medical advice/attention.

o P362 + P364: Take off contaminated clothing and wash it before reuse.

o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

o P405: Store locked up.
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o P501: Dispose of contents/container to an approved waste disposal plant.

Section 3: Toxicological Profile and Mechanistic
Insights

While specific LD50 and LC50 data for Methyl 3,5-dibromo-4-hydroxybenzoate are not
readily available, the GHS classification points to its irritant properties. The toxicological profile
can be further understood by examining the reactivity of halogenated aromatic compounds.

Potential Mechanisms of Irritation:

The irritant effects of Methyl 3,5-dibromo-4-hydroxybenzoate are likely due to its chemical
reactivity with biological macromolecules.

» Skin and Eye Irritation: Direct contact with the skin or eyes can lead to local inflammation,
redness, and pain. The electrophilic nature of the aromatic ring, enhanced by the electron-
withdrawing bromine atoms, may facilitate reactions with nucleophilic residues in proteins
and other biomolecules, disrupting cellular function and triggering an inflammatory response.

o Respiratory Irritation: Inhalation of the dust can irritate the mucous membranes of the
respiratory tract, leading to symptoms such as coughing, sneezing, and shortness of breath.
The mechanism is likely similar to that of skin and eye irritation, with the compound
interacting with the moist surfaces of the respiratory system.

Metabolic Considerations and Potential for Systemic Toxicity:

While the primary hazards are related to irritation, the metabolic fate of halogenated aromatic
compounds warrants consideration for potential systemic effects. The metabolism of such
compounds can sometimes lead to the formation of reactive intermediates. Although specific
data for Methyl 3,5-dibromo-4-hydroxybenzoate is lacking, related halogenated benzenes
are known to be metabolized to potentially harmful epoxides, phenols, and benzoquinones.
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Caption: Potential toxicological pathway for Methyl 3,5-dibromo-4-hydroxybenzoate.

Section 4: Safe Handling and Engineering Controls

A proactive approach to safety involves implementing robust handling procedures and
engineering controls to minimize exposure.

Engineering Controls:

e Chemical Fume Hood: All work with Methyl 3,5-dibromo-4-hydroxybenzoate, including
weighing and solution preparation, should be conducted in a certified chemical fume hood to
prevent inhalation of the powder.

e Ventilation: Ensure adequate general laboratory ventilation to supplement the local exhaust
of the fume hood.

o Eyewash Station and Safety Shower: An easily accessible and functional eyewash station
and safety shower are mandatory in any laboratory where this compound is handled.

Personal Protective Equipment (PPE):
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Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are
required. A face shield should be worn in addition to goggles when there is a risk of
splashing.

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, should be worn. It
is crucial to check the manufacturer's glove compatibility chart for breakthrough times.

Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or when there
is a significant risk of skin contact, a chemically resistant apron should be worn.

Respiratory Protection: For routine handling within a fume hood, respiratory protection is not
typically required. However, in the event of a spill or if working outside of a fume hood, a
NIOSH-approved respirator with a particulate filter is necessary.
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Caption: Personal Protective Equipment workflow for handling irritant compounds.
Section 5: Emergency Procedures
Preparedness for emergencies is a critical component of laboratory safety.

First Aid Measures:

+ Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]
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o Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention if irritation persists.

[3]

 Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse mouth and
drink 2-4 cupfuls of water. Never give anything by mouth to an unconscious person. Seek
immediate medical attention.

Spill Response:
o Evacuate: Immediately evacuate the area and alert others.
o Ventilate: Ensure the area is well-ventilated, preferably by a chemical fume hood.

e Contain: For small spills, and if it is safe to do so, contain the spill with an inert absorbent
material (e.g., vermiculite, sand).

e Personal Protection: Do not attempt to clean up a spill without the appropriate PPE, including
respiratory protection.

o Clean-up: Carefully sweep the absorbed material into a sealed, labeled container for
hazardous waste disposal.

o Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and
water.

o Large Spills: For large spills, evacuate the laboratory and contact the institution's
environmental health and safety department immediately.

Section 6: Storage and Disposal

Proper storage and disposal are essential to prevent accidents and environmental
contamination.

Storage:
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o Store in a tightly closed container in a dry, cool, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

e The storage area should be clearly labeled with the appropriate hazard warnings.
Disposal:

o Dispose of Methyl 3,5-dibromo-4-hydroxybenzoate and any contaminated materials as
hazardous waste.

» Follow all local, state, and federal regulations for hazardous waste disposal.
e Do not dispose of this chemical down the drain or in the regular trash.

Section 7: Self-Validating Experimental Protocols

To ensure the highest level of safety, experimental protocols should be designed as self-
validating systems. This involves incorporating in-process checks and considering the potential
hazards at each step.

Example Protocol: Preparation of a Stock Solution

e Pre-Experiment Checklist:

o

Verify fume hood certification is current.

o

Confirm availability and functionality of eyewash station and safety shower.

[¢]

Ensure appropriate PPE is available and in good condition.

o

Review the SDS for Methyl 3,5-dibromo-4-hydroxybenzoate and the chosen solvent.

o Step-by-Step Procedure:

o Don all required PPE (goggles, lab coat, gloves).

o Place a tared weigh boat on an analytical balance inside the chemical fume hood.
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o Carefully weigh the desired amount of Methyl 3,5-dibromo-4-hydroxybenzoate.

o Transfer the powder to a suitable volumetric flask, also inside the fume hood.

o Add a small amount of the desired solvent to the flask and swirl to dissolve the solid.
o Once dissolved, dilute to the final volume with the solvent.

o Cap the flask and invert several times to ensure homogeneity.

o Label the stock solution clearly with the chemical name, concentration, date, and hazard
pictograms.

o Post-Experiment Actions:
o Decontaminate all glassware and equipment used.

o Dispose of any contaminated materials (e.g., weigh boat, gloves) in the designated
hazardous waste container.

o Wash hands thoroughly after removing gloves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581642#methyl-3-5-dibromo-4-hydroxybenzoate-
safety-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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